Cas no 121565-23-9 (Pregna-2,4-dien-20-yno[2,3-d]isoxazol-17-ol,21-chloro-, (17a)-(9CI))

• Product Name: Pregna-2,4-dien-20-yno[2,3-d]isoxazol-17-ol,21-chloro-, (17a)-(9CI)
• CAS No: 121565-23-9
• MF: C₂₂H₂₆ClNO₂
• MW: 371.90034532547
• CID: 224975
• PubChem ID: 195335
• Update Time: 2025-04-19

Pregna-2,4-dien-20-yno[2,3-d]isoxazol-17-ol,21-chloro-, (17a)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-2,4-dien-20-yno[2,3-d]isoxazol-17-ol,21-chloro-, (17a)-(9CI)
• 21-chlorodanazol
• (1S,3aS,3bR,10aR,10bS,12aS)-1-(chloroethynyl)-10a,12a-dimethyl-2,3,3a,3b,4,5,10,10a,10b,11,12,12a-dodecahydro-1H-cyclopenta[7,8]phenanthro[3,2-d][1,2]oxazol-1-ol
• (1S,2R,13R,14S,17S,18S)-17-(2-chloroethynyl)-2,18-dimethyl-7-oxa-6-azapentacyclo[11.7.0.02,10.04,8.014,18]icosa-4(8),5,9-trien-17-ol
• 121565-23-9
• DTXSID80923864
• 1-(Chloroethynyl)-10a,12a-dimethyl-2,3,3a,3b,4,5,10,10a,10b,11,12,12a-dodecahydro-1H-cyclopenta[7,8]phenanthro[3,2-d][1,2]oxazol-1-ol

• Inchi： 1S/C22H26ClNO2/c1-20-12-14-13-24-26-19(14)11-15(20)3-4-16-17(20)5-7-21(2)18(16)6-8-22(21,25)9-10-23/h11,13,16-18,25H,3-8,12H2,1-2H3/t16-,17+,18+,20+,21+,22-/m1/s1
• InChI Key： HJKQEKJFOUTKGJ-WNHSNXHDSA-N
• SMILES： ClC#C[C@@]1(CC[C@H]2[C@@H]3CCC4=CC5=C(C=NO5)C[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 371.165207
• Monoisotopic Mass: 371.165207
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3
• XLogP3: 4.8

Experimental Properties

• Density: 1.28
• Boiling Point: 506.1°C at 760 mmHg
• Flash Point: 259.9°C
• Refractive Index: 1.616